Cas no 5464-36-8 (2H-Pyran-6-carboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, ethyl ester)

• Product Name: 2H-Pyran-6-carboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, ethyl ester
• CAS No: 5464-36-8
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 379269
• PubChem ID: 225938
• Update Time: 2025-04-19

2H-Pyran-6-carboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, ethyl ester
• AC1L5EEI
• AC1Q6BY1
• AR-1I8115
• CTK5A2047
• ethyl 2,2-dimethyl-4-oxo-3,4-dihydro-2h-pyran-6-carboxylate
• HMS3089H04
• NSC15841
• NSC-15841
• NSC406262
• 5464-36-8
• NSC-406262
• MLS002638452
• SMR001547931
• DTXSID90280192
• CHEMBL1719832

• Inchi： 1S/C10H14O4/c1-4-13-9(12)8-5-7(11)6-10(2,3)14-8/h5H,4,6H2,1-3H3
• InChI Key： XNMFBVRJDPJTDH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 234.7°C at 760 mmHg
• Flash Point: 94.4°C
• Refractive Index: 1.466
• PSA: 52.6
• LogP: 1.20140